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In the rapidly advancing field of tandem solar cell technology, the selection of an appropriate

electron transport layer (ETL) is critical for achieving high power conversion efficiencies (PCE)

and operational stability. N-Methylfulleropyrrolidine (NMFP), a fullerene derivative, has

emerged as a promising candidate for this crucial layer. This guide provides a comparative

analysis of NMFP's performance metrics against other commonly used ETL materials in

tandem solar cells, supported by available experimental data.

Performance Comparison of Electron Transport
Layer Materials
The efficiency and performance of tandem solar cells are intrinsically linked to the properties of

the ETL in the top sub-cell, which is typically a perovskite solar cell. The ETL facilitates the

extraction and transport of electrons from the perovskite absorber layer to the cathode,

minimizing charge recombination and enhancing the overall device performance. While direct

comparative studies of NMFP in tandem solar cells are limited, its performance can be inferred

from studies on similar fullerene derivatives and compared with other prevalent ETL materials.

Fullerene derivatives, including NMFP and the widely used PCBM ([1][1]-phenyl-C61-butyric

acid methyl ester), are favored for their high electron mobility and good film-forming properties.

[2] Research on other fulleropyrrolidine derivatives has shown their potential to surpass the

performance of PCBM in perovskite solar cells.[1] For instance, 2,5-(dimethyl ester) C60

fulleropyrrolidine (DMEC60) and its C70 analogue (DMEC70) have demonstrated higher PCE

and stability compared to their PCBM counterparts in inverted planar perovskite solar cells.[1]
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Inorganic metal oxides such as tin oxide (SnO₂), titanium dioxide (TiO₂), and zinc oxide (ZnO)

are also extensively used as ETLs due to their excellent electron mobility, suitable band

alignment, and high transparency.[3] Comparative studies in single-junction perovskite solar

cells have shown that SnO₂ can lead to higher PCEs than TiO₂ under certain conditions.[4]

Simulation studies on all-perovskite tandem solar cells also suggest that TiO₂ and ZnO may

offer superior performance compared to SnO₂ and other metal oxides due to more suitable

band alignment and charge-extraction properties.[5]

Below is a summary of reported performance metrics for various ETL materials in perovskite-

based solar cells, which form the top cell in many tandem configurations. It is important to note

that these values are from different studies and device architectures, and therefore direct

comparison should be approached with caution.
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ETL
Material

V_oc (V)
J_sc
(mA/cm²)

Fill
Factor
(%)

PCE (%)
Solar Cell
Type

Referenc
e

Fulleropyrr

olidine-

based

DMEC₆₀ - - - 15.2

Inverted

Perovskite

Solar Cell

[1]

DMEC₇₀ - - - 16.4

Inverted

Perovskite

Solar Cell

[1]

Fullerene-

based

PC₆₁BM - - - <15.2

Inverted

Perovskite

Solar Cell

[1]

Metal

Oxide-

based

SnO₂ 1.081 22.46 66 >16
Perovskite

Solar Cell
[6]

SnO₂

(simulation

)

- - - 17.53
Perovskite

Solar Cell
[7]

TiO₂

(simulation

)

- - - 24.08
Perovskite

Solar Cell
[8]

ZnO

(simulation

)

- - - 24.29
Perovskite

Solar Cell
[8]
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TiO₂

(tandem

simulation)

- - - 23.18

All-

Perovskite

Tandem

[5]

ZnO

(tandem

simulation)

- - - 23.11

All-

Perovskite

Tandem

[5]

SnO₂

(tandem

simulation)

- - - -

All-

Perovskite

Tandem

[5]

Experimental Protocols
The fabrication and characterization of tandem solar cells involve a multi-step process. The

following is a generalized experimental protocol for a perovskite/silicon tandem solar cell, which

can be adapted for different ETL materials.

Tandem Solar Cell Fabrication Workflow

Silicon Bottom Cell Preparation Interconnection Layer Perovskite Top Cell Fabrication Device Finalization

Textured n-type Si Wafer RCA Cleaning Intrinsic a-Si:H Passivation p- and n-type a-Si:H Deposition ITO Deposition ITO Interworking Layerforms recombination junction Hole Transport Layer Deposition
(e.g., PTAA)

Perovskite Absorber Deposition
(e.g., spin-coating)

Electron Transport Layer Deposition
(e.g., NMFP, SnO₂, etc.)

Transparent Top Electrode
(e.g., ITO) Metal Grid Evaporation Encapsulation

Click to download full resolution via product page

Caption: A generalized workflow for the fabrication of a monolithic perovskite/silicon tandem

solar cell.

Detailed Methodologies:

Silicon Bottom Cell Preparation:

A textured n-type silicon wafer is subjected to a standard RCA cleaning procedure.
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Intrinsic and doped hydrogenated amorphous silicon (a-Si:H) layers are deposited for

passivation and to form the p-n junction.

A transparent conductive oxide (TCO), typically indium tin oxide (ITO), is sputtered on the

rear side.

Interconnection Layer:

An ITO layer is deposited on the front side of the silicon cell to serve as a recombination

junction and an optical spacer.

Perovskite Top Cell Fabrication:

A hole transport layer (HTL), such as PTAA, is spin-coated on the ITO.

The perovskite precursor solution is spin-coated in a nitrogen-filled glovebox, followed by

thermal annealing.

The ETL solution (e.g., NMFP in a suitable solvent) is then deposited, often via spin-

coating, followed by annealing. For metal oxide ETLs like SnO₂, a sol-gel or nanoparticle

solution is typically used.

A transparent top electrode, such as ITO, is deposited by sputtering.

Device Finalization:

Metal contact grids (e.g., Ti/Pd/Ag) are evaporated onto the front and rear TCOs.

The device is encapsulated to protect it from environmental degradation.

Characterization Protocol
Current Density-Voltage (J-V) Measurement: The J-V characteristics are measured under

simulated AM1.5G illumination (100 mW/cm²) using a solar simulator. Key parameters such

as open-circuit voltage (V_oc), short-circuit current density (J_sc), fill factor (FF), and power

conversion efficiency (PCE) are extracted. For tandem cells, spectral mismatch correction is

crucial for accurate measurements.
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External Quantum Efficiency (EQE): EQE is measured to determine the cell's efficiency at

converting photons of different wavelengths into electrons. This is particularly important for

tandem cells to ensure current matching between the top and bottom sub-cells.

Stability Testing: Devices are subjected to continuous illumination and/or stored in controlled

environments (e.g., specific humidity and temperature) to evaluate their operational and

long-term stability.

Signaling Pathways and Logical Relationships
The choice of ETL material influences several key device parameters, which in turn determine

the overall performance of the tandem solar cell.
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ETL Properties

Device Physics

Performance Metrics

ETL Material Choice
(e.g., NMFP, SnO₂, TiO₂, ZnO)
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Click to download full resolution via product page

Caption: Logical relationship showing how the choice of ETL material impacts key device

properties and performance metrics.

In conclusion, while N-Methylfulleropyrrolidine holds significant promise as an electron

transport layer in tandem solar cells, more direct comparative studies are needed to definitively

benchmark its performance against established fullerene and metal oxide-based ETLs. The

optimization of the ETL, in conjunction with the other layers in the tandem architecture, is

paramount for pushing the efficiency and stability of next-generation photovoltaic devices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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